(2-Iodophenyl)(4-(6-(piperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: (2-iodophenyl)-[4-(6-piperidin-1-ylpyridazin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24IN5O/c21-17-7-3-2-6-16(17)20(27)26-14-12-25(13-15-26)19-9-8-18(22-23-19)24-10-4-1-5-11-24/h2-3,6-9H,1,4-5,10-15H2
• InChI Key: SXTITYSYDSSDFD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4I
• Molecular Formula: C20H24IN5O
• Molecular Weight: 477.3 g/mol

Description

(2-Iodophenyl)(4-(6-(piperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone, also known as IPP, is a chemical compound with potential applications in scientific research. It is a small molecule that can interact with various biological targets, making it a valuable tool for studying biological processes. In

Scientific Research Applications

Antimicrobial Activity

Research on related pyridine derivatives has demonstrated variable and modest antimicrobial activity against investigated strains of bacteria and fungi. This suggests a potential application for (2-Iodophenyl)(4-(6-(piperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone in the development of new antimicrobial agents. For instance, the synthesis and in vitro antimicrobial activity screening of new compounds related to the specified chemical structure have been explored, showcasing their potential in antimicrobial applications (Patel, Agravat, & Shaikh, 2011).

Electrooxidative Cyclization

The chemical's structural components suggest its relevance in synthetic chemistry, particularly in electrooxidative cyclization processes. Studies involving similar compounds, such as N-benzyl-2-piperidineethanols and N-benzyl-2-piperidinemethanols, have utilized electrooxidative methods to synthesize novel derivatives. This process benefits from catalytic amounts of iodide ions, suggesting a potential pathway for synthesizing related compounds, which could have implications for developing new pharmacological agents (Okimoto et al., 2012).

Structural and Electronic Properties in Anticonvulsant Drugs

The structural and electronic properties of related anticonvulsant compounds have been extensively studied, which could inform the design of new drugs. X-ray diffraction and molecular orbital calculations provide insights into the electronic interactions and structural orientations that contribute to their pharmacological effects. Such information is invaluable for understanding how modifications to the chemical structure could enhance its effectiveness as an anticonvulsant or for other therapeutic uses (Georges et al., 1989).

Synthesis of Novel Compounds

The synthesis of new compounds, including those with potential biological activity, is a significant application. For example, the synthesis of novel aminothieno[2,3-c]pyridazine and pyrimido[4',5':4,5]thieno[2,3-c]pyridazine derivatives demonstrates the versatility of related chemical frameworks in producing compounds with possible therapeutic benefits. Such synthetic pathways can lead to the discovery of new drugs with varied pharmacological activities (Gaby et al., 2003).